Cas no 1060261-60-0 (2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1060261-60-0
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5987716
• PubChem ID: 25891141
• Update Time: 2025-07-19

2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide
• 2-(4-(phenylmethylsulfonamido)phenyl)-N-(thiophen-2-ylmethyl)acetamide
• 2-[4-(benzylsulfonylamino)phenyl]-N-(thiophen-2-ylmethyl)acetamide
• F5190-0911
• AKOS024500642
• VU0637519-1
• 1060261-60-0

• Inchi： 1S/C20H20N2O3S2/c23-20(21-14-19-7-4-12-26-19)13-16-8-10-18(11-9-16)22-27(24,25)15-17-5-2-1-3-6-17/h1-12,22H,13-15H2,(H,21,23)
• InChI Key： GAUOPYHAKPGOFN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1C=CC(=CC=1)CC(NCC1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 400.09153485g/mol
• Monoisotopic Mass: 400.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide

Comprehensive Overview of 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1060261-60-0)

2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1060261-60-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1060261-60-0, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both phenylmethanesulfonamido and thiophene moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide is no exception, as researchers explore its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine and targeted therapy, which are among the most searched topics in pharmaceutical research. The compound's molecular weight and logP value further contribute to its drug-likeness, making it a subject of ongoing studies.

The synthesis of CAS No. 1060261-60-0 involves multi-step organic reactions, including amidation and sulfonylation processes. Its chemical stability and solubility profile have been characterized under various conditions, providing valuable data for formulation development. Researchers frequently search for information on its spectroscopic properties (e.g., NMR, IR, and MS data), which are crucial for quality control and structural verification. The compound's crystalline form and polymorphism are also areas of active investigation, particularly in the context of pharmaceutical solid-state chemistry.

From a therapeutic perspective, 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide has been evaluated in various in vitro assays and cell-based models. Preliminary studies suggest potential interactions with enzyme targets involved in inflammatory pathways, sparking interest in its application for chronic diseases. This aligns with growing public interest in anti-inflammatory compounds and immune modulation, as evidenced by search engine trends. However, comprehensive pharmacokinetic studies and toxicity profiles are still needed to fully assess its clinical potential.

The compound's structure-activity relationship (SAR) has been a focus of recent publications, with researchers modifying its core scaffold to optimize binding affinity and selectivity. Such investigations are particularly relevant given the current emphasis on computational drug design and AI-assisted molecular modeling, which rank high among searched terms in pharmaceutical technology. The thiophene ring in its structure offers opportunities for structure-based optimization, a topic frequently discussed in medicinal chemistry forums.

In the context of intellectual property, CAS 1060261-60-0 has been mentioned in several patent applications related to small molecule therapeutics. This reflects the commercial potential of such compounds in the competitive landscape of drug development. Analytical methods for its quantification, including HPLC protocols and chromatographic conditions, are often sought after by quality control laboratories, indicating practical industrial applications beyond basic research.

Environmental and green chemistry aspects of 2-[4-(phenylmethanesulfonamido)phenyl]-N-[(thiophen-2-yl)methyl]acetamide synthesis have gained attention, corresponding to increased searches for sustainable pharmaceutical manufacturing. Researchers are investigating catalytic methods and atom-efficient routes for its production, addressing concerns about process safety and waste minimization in chemical synthesis.

As the scientific understanding of CAS 1060261-60-0 continues to evolve, its potential applications may expand into areas such as chemical biology probes or diagnostic agents. The compound serves as an interesting case study in heterocyclic chemistry and molecular recognition, topics that consistently generate interest in academic and industrial research circles. Future directions may include exploration of its formulation strategies and drug delivery systems, particularly for challenging biopharmaceutical classification scenarios.